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Compound of Interest

Compound Name:
3-Ethoxy-2-methoxycyclobutan-1-

one

Cat. No.: B13020253

Get Quote

Executive Summary
3-Ethoxy-2-methoxycyclobutan-1-one represents a highly functionalized, strained

carbocyclic scaffold utilized primarily as a "spring-loaded" intermediate in the synthesis of

complex heterocycles, cyclopentanoids, and acyclic building blocks. Its reactivity is defined by

the interplay between ring strain (~26 kcal/mol) and the electronic push-pull effects of vicinal

alkoxy substituents.

For drug development professionals, this molecule serves as a critical divergence point: it can

be ring-expanded into tetrahydrofurans (via photolysis), ring-opened into

-keto esters (via acid catalysis), or eliminated to form cyclobutenones (Michael acceptors).

Structural Analysis & Synthesis
Molecular Architecture
The molecule features a cyclobutanone core substituted with a methoxy group at the

-position (C2) and an ethoxy group at the
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-position (C3).

C1 (Carbonyl): Highly electrophilic due to ring strain (bond angle compression to ~90°).

C2 (

-Methoxy): Provides inductive withdrawal but also resonance stabilization to the enol form;
susceptible to epimerization.

C3 (

-Ethoxy): Acts as a potential leaving group (E1cB-type elimination) or a directing group for
regioselective ring opening.

Synthesis: The [2+2] Cycloaddition
The standard protocol for generating this scaffold involves the thermal [2+2] cycloaddition of

methoxyketene (generated in situ) and ethyl vinyl ether.

Precursors: Methoxyacetyl chloride (ketene source) + Triethylamine (base).

Trapping Agent: Ethyl vinyl ether.[1]

Mechanism: The reaction proceeds via a

concerted pathway or a stepwise zwitterionic intermediate. The regiochemistry is governed
by the polarity of the ketene (electrophilic central carbon) and the enol ether (nucleophilic

-carbon), typically yielding the 3-ethoxy-2-methoxy isomer due to electronic alignment in the
transition state.

Reactivity Profile
The reactivity of 3-Ethoxy-2-methoxycyclobutan-1-one is dominated by three primary

vectors: Nucleophilic Ring Opening, Photochemical Expansion, and Elimination.

Nucleophilic Ring Opening (Acid/Base Catalyzed)
The release of ring strain drives the cleavage of the C1-C2 or C1-C4 bonds.
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Acidic Conditions (Solvolysis): Treatment with dilute acid in ethanol typically cleaves the C1-

C2 bond (between carbonyl and

-methoxy), leading to acyclic

-dialkyl acetal esters or

-keto esters.

Mechanism: Protonation of the carbonyl oxygen

Nucleophilic attack by solvent (EtOH)

Ring fragmentation.

Photochemical Ring Expansion (Norrish Type I)
Upon irradiation (UV, typically 300 nm), the molecule undergoes

-cleavage (Norrish Type I) to generate a diradical intermediate.

Pathway: The acyl-alkyl diradical rearranges, often involving the oxygen of the

-methoxy group or the

-ethoxy group, to form 2-alkoxytetrahydrofuran derivatives.

Utility: This provides a stereoselective entry into 5-membered oxygen heterocycles common

in carbohydrate and nucleoside analog synthesis.

Elimination to Cyclobutenones
Under basic conditions or thermal stress, the molecule can undergo

-elimination of ethanol (loss of the C3-ethoxy group and a C2/C4 proton).

Product:2-Methoxycyclobuten-1-one.

Significance: The resulting cyclobutenone is a potent Michael acceptor and dienophile,

useful for further [4+2] cycloadditions (Diels-Alder) to construct bicyclic systems.
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Stereochemical Epimerization
The C2 position (bearing the methoxy group) is acidic. Treatment with weak bases (e.g.,

,

) allows for the equilibration of cis and trans diastereomers, enabling thermodynamic control
over the stereochemistry prior to subsequent transformations.

Visualization of Reaction Pathways
The following diagram maps the divergence of 3-Ethoxy-2-methoxycyclobutan-1-one into

high-value synthetic targets.

3-Ethoxy-2-methoxy-
cyclobutan-1-one

2-Methoxycyclobuten-1-one
(Michael Acceptor)

Base / Heat
(- EtOH)

Ethyl 4-methoxy-3-butenoate
(Linear Building Block)

H+ / EtOH
(Ring Opening)

2-Acetoxy-5-ethoxy-
tetrahydrofuran
(O-Heterocycle)

hν (300 nm)
AcOH

3-Ethoxy-2-methoxy-
cyclobutanol

NaBH4
(Reduction)

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways for 3-Ethoxy-2-methoxycyclobutan-1-one,

highlighting elimination, ring-opening, and expansion.

Experimental Protocols
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Protocol A: Synthesis via [2+2] Cycloaddition
Objective: Preparation of 3-Ethoxy-2-methoxycyclobutan-1-one.

Setup: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a reflux condenser,

addition funnel, and nitrogen inlet.

Reagents:

Ethyl vinyl ether (1.5 equiv, in excess to act as solvent/trap).

Methoxyacetyl chloride (1.0 equiv).

Triethylamine (1.2 equiv).

Solvent: Diethyl ether or Dichloromethane (anhydrous).

Procedure:

Charge flask with Ethyl vinyl ether and Triethylamine in solvent at 0°C.

Add Methoxyacetyl chloride dropwise over 2 hours. The solution will turn cloudy

(precipitation of

).

Critical Step: Maintain temperature <5°C to prevent polymerization of the vinyl ether.

Allow to warm to room temperature and stir for 12 hours.

Workup: Filter off the amine salts. Wash the filtrate with saturated

and brine. Dry over

.

Purification: Distillation under reduced pressure (vacuum distillation) is required. The product

is a heat-sensitive oil; avoid prolonged heating >60°C.
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Protocol B: Acid-Catalyzed Ring Opening
Objective: Conversion to linear

-keto ester derivatives.

Dissolution: Dissolve 1.0 mmol of cyclobutanone in absolute ethanol (5 mL).

Catalysis: Add 10 mol%

-Toluenesulfonic acid (pTsOH).

Reaction: Stir at room temperature for 4 hours. Monitor by TLC (disappearance of starting

material).

Quench: Add solid

to neutralize. Filter and concentrate.

Data Summary: Reactivity Comparison
Reaction Type

Reagent /
Condition

Major Product
Outcome

Mechanism

[2+2] Cycloaddition
MeOCH=C=O +

EtOCH=CH2

3-Ethoxy-2-

methoxycyclobutanon

e

Concerted

Elimination NaOEt / EtOH / 2-Methoxycyclobuten-

1-one

E1cB /

-Elimination

Photolysis hν (300 nm) / AcOH
Substituted

Tetrahydrofuran

Norrish Type I

Rearrangement

Reduction NaBH4 / MeOH
Cyclobutanol

(cis/trans mix)
Hydride Addition

Solvolysis HCl / EtOH

Ethyl 4-

methoxybutanoate

deriv.

Acid-catalyzed Ring

Cleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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